![molecular formula C11H7F3N2O B6496329 2-[3-(trifluoromethyl)phenoxy]pyrazine CAS No. 2549023-02-9](/img/structure/B6496329.png)
2-[3-(trifluoromethyl)phenoxy]pyrazine
Overview
Description
2-[3-(Trifluoromethyl)phenoxy]pyrazine (2-TFPP) is a heterocyclic compound containing a nitrogen atom, a phenol group, and a trifluoromethyl group. It is a highly versatile compound, with a wide range of applications in scientific research, including use as a synthetic intermediate, a catalyst, and a drug.
Scientific Research Applications
2-[3-(trifluoromethyl)phenoxy]pyrazine has a wide range of applications in scientific research. It is used as a synthetic intermediate in the synthesis of other compounds, as a catalyst in organic synthesis, and as a drug in the treatment of certain diseases. It has also been used in the synthesis of other heterocyclic compounds, such as pyrrolidinones, and as a reagent for the detection of various compounds, including amines and carboxylic acids.
Mechanism of Action
The exact mechanism of action of 2-[3-(trifluoromethyl)phenoxy]pyrazine is not fully understood, but it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of prostaglandins, which are hormones that regulate inflammation and other physiological processes. By inhibiting the activity of COX-2, this compound can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to reduce the activity of certain enzymes involved in the metabolism of glucose and lipids. In addition, this compound has been found to reduce the production of certain cytokines, which are molecules involved in the regulation of the immune system. Finally, this compound has been found to have anti-cancer properties, as it has been shown to inhibit the growth of certain types of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
2-[3-(trifluoromethyl)phenoxy]pyrazine has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized. Additionally, it is a highly versatile compound, with a wide range of applications in scientific research. However, this compound has some limitations for laboratory experiments. It is a relatively unstable compound, and its activity can be affected by changes in pH, temperature, and other environmental factors. Additionally, its mechanism of action is not fully understood, so its effects may not be predictable.
Future Directions
There are several potential future directions for 2-[3-(trifluoromethyl)phenoxy]pyrazine research. One potential direction is the development of more efficient synthesis methods. Additionally, further research into its mechanism of action could lead to the development of more effective drugs for the treatment of inflammation and other diseases. Finally, further research into its anti-cancer properties could lead to the development of more effective treatments for cancer.
Synthesis Methods
2-[3-(trifluoromethyl)phenoxy]pyrazine can be synthesized in several ways. One method involves the condensation reaction of 2-chloropyridine and 3-trifluoromethylphenol in the presence of a base such as potassium carbonate. This reaction produces a mixture of this compound and its isomer, 3-[2-(trifluoromethyl)phenoxy]pyrazine. The mixture can then be separated by column chromatography and the desired compound isolated.
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenoxy]pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7F3N2O/c12-11(13,14)8-2-1-3-9(6-8)17-10-7-15-4-5-16-10/h1-7H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIBZFFMLBBHSOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=NC=CN=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-(2-{[5-(2,5-dimethylfuran-3-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetyl)piperazine-1-carboxylate](/img/structure/B6496247.png)
![5-chloro-2-methoxy-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide](/img/structure/B6496249.png)
![N-[5-({[(2,3-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide](/img/structure/B6496252.png)
![N-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide](/img/structure/B6496254.png)
![5-cyclopropyl-N-(5-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-3-carboxamide](/img/structure/B6496268.png)
![3-(1H-pyrazol-1-yl)-6-{[(pyridin-2-yl)methyl]sulfanyl}pyridazine](/img/structure/B6496269.png)
![N-(2,4-difluorophenyl)-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide](/img/structure/B6496274.png)
![N-[2-methoxy-5-(trifluoromethyl)phenyl]-2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetamide](/img/structure/B6496281.png)
![2-[4-(propane-2-sulfonyl)phenyl]-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B6496287.png)
![3-[2-(3-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]propanoic acid](/img/structure/B6496290.png)
![1-[5-(4-fluorophenyl)-1H-pyrazol-3-yl]pyrrolidin-3-amine](/img/structure/B6496300.png)
![8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6496335.png)